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Introduction
Cupric chlorate, with the chemical formula Cu(ClO₃)₂, is an inorganic compound composed of

copper in its +2 oxidation state and the chlorate anion. It is a powerful oxidizing agent and is

most commonly found in its hydrated forms, primarily as a tetrahydrate or hexahydrate. This

document provides an in-depth overview of cupric chlorate, its chemical and physical

properties, established experimental protocols for its synthesis and application in copper

etching, and visual representations of these processes. While its direct application in drug

development is not prominent, its role as a versatile chemical reagent and precursor makes it a

compound of interest for various chemical and material science applications.

Chemical Identification and Properties
Cupric chlorate is typically a blue to green crystalline solid that is highly soluble in water and

other polar solvents.[1][2] It is crucial to handle this compound with care due to its strong

oxidizing nature, which can lead to explosive reactions when in contact with organic materials,

powdered metals, or sulfur.[1][3]
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Molecular and CAS Information
Compound Name Molecular Formula

Molar Mass ( g/mol
)

CAS Registry
Number

Cupric Chlorate

(Anhydrous)
Cu(ClO₃)₂ 230.45 14721-21-2[1][4][5]

Cupric Chlorate

Tetrahydrate
Cu(ClO₃)₂·4H₂O 302.51 Not explicitly found

Cupric Chlorate

Hexahydrate
Cu(ClO₃)₂·6H₂O 338.54 13478-36-9[1]

Note: The CAS number 26506-47-8 is also frequently associated with cupric chlorate.[2][6]

Physical and Chemical Properties
Property Anhydrous Tetrahydrate Hexahydrate

Appearance - Light blue crystals[1]

Blue to green,

deliquescent,

octahedral crystals[4]

Density - 2.26 g/cm³[1] -

Melting Point
73 °C (decomposes)

[1]
- 65 °C[1][4]

Solubility in Water Highly soluble See table below See table below

Solubility in other

solvents
- -

Soluble in acetone

and ethanol[1]

Solubility of Cupric Chlorate Hydrates in Water
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Temperature (°C)
Solubility of Tetrahydrate (
g/100 mL)[1]

Solubility of Hexahydrate (
g/100 mL)[1]

-31 54.59 -

-21 57.12 -

0 - 141

0.8 58.51 -

18 62.17 164.4

45 66.17 195.6

59.6 69.42 -

70 - 332

71 76.9 -

Experimental Protocols
Synthesis of Cupric Chlorate
One common laboratory method for the synthesis of cupric chlorate involves a double

displacement reaction between copper sulfate and barium chlorate.[1]

Objective: To synthesize cupric chlorate via precipitation of barium sulfate.

Materials:

Copper(II) sulfate (CuSO₄)

Barium chlorate (Ba(ClO₃)₂)

Distilled water

Beakers

Heating plate with magnetic stirrer
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Filtration apparatus (e.g., Buchner funnel, filter paper)

Vacuum evaporator (optional)

Crystallizing dish

Procedure:

Prepare a one-molar solution of copper(II) sulfate by dissolving the appropriate amount in

hot distilled water.

In a separate beaker, prepare a one-molar solution of barium chlorate in hot distilled water.

While stirring, slowly add the barium chlorate solution to the copper sulfate solution. A white

precipitate of barium sulfate (BaSO₄) will form immediately.

Continue stirring the mixture while heating for approximately 30 minutes to ensure the

reaction goes to completion.

Allow the mixture to cool, and then filter off the barium sulfate precipitate using a Buchner

funnel. The filtrate contains the desired cupric chlorate.

To obtain solid cupric chlorate crystals, the filtrate can be carefully evaporated. For higher

purity and better crystal formation, evaporation under a vacuum is recommended.[1]

Transfer the concentrated solution to a crystallizing dish and allow it to cool slowly to form

blue crystals of cupric chlorate hydrate.[1]

Application in Copper Etching
Cupric chlorate, in conjunction with cupric chloride and hydrochloric acid, is used as an

effective etchant for copper, particularly in the manufacturing of printed circuit boards (PCBs).

[7][8][9] The chlorate acts as an oxidizing agent to regenerate the cupric chloride.

Objective: To etch a copper-clad laminate using a cupric chloride/chlorate etching solution.

Materials:
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Copper-clad laminate (e.g., for PCB prototyping)

Etching solution:

Cupric chloride (CuCl₂)

Sodium chlorate (NaClO₃) - as the oxidizer

Hydrochloric acid (HCl)

Water

Etching tank or suitable container

Heater and thermostat to maintain solution temperature

Personal Protective Equipment (PPE): acid-resistant gloves, safety goggles, lab coat

Procedure:

Prepare the Etching Solution:

Dissolve cupric chloride in water to the desired concentration.

Slowly add hydrochloric acid to achieve the required free acid concentration (typically 1N

to 2N).[8] The HCl is crucial for dissolving copper oxides and keeping cuprous chloride in

solution.[8]

Introduce sodium chlorate to the solution. This will serve as the oxidizing agent to

regenerate the cupric chloride during etching.

Etching Process:

Heat the etching solution to the optimal operating temperature, typically between 45-55°C.

[7]

Immerse the copper-clad laminate into the etching solution. Agitation or spraying of the

etchant onto the copper surface will increase the etch rate.
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The etching reaction is as follows: Cu + CuCl₂ → 2CuCl.

The cuprous chloride (CuCl) is then oxidized back to cupric chloride by the chlorate in the

acidic solution: 6CuCl + NaClO₃ + 6HCl → 6CuCl₂ + NaCl + 3H₂O.[9]

Monitoring and Control:

Monitor the specific gravity of the solution, which should be maintained between 1.3 and

1.4.[7]

The pH of the etching solution should be controlled, typically within a range of 0.5 to 2.5.

[9]

The oxidation-reduction potential (ORP) can be monitored to control the addition of the

chlorate regenerant.

Post-Etching Treatment:

Once the desired amount of copper has been removed, take the laminate out of the

etching bath.

Thoroughly rinse the etched board with water to remove any residual etchant.

Neutralize any remaining acid by dipping the board in a dilute basic solution, followed by a

final water rinse.

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Synthesis of Cupric Chlorate
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Caption: Workflow for the synthesis of cupric chlorate.
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Copper Etching with Cupric Chlorate
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Caption: Workflow for the copper etching process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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